Cas no 251320-85-1 (Phosphine,dicyclohexyl[2'-(1-methylethyl)[1,1'-biphenyl]-2-yl]-)

• Product Name: Phosphine,dicyclohexyl[2'-(1-methylethyl)[1,1'-biphenyl]-2-yl]-
• CAS No: 251320-85-1
• MF: C₂₇H₃₇P
• MW: 392.556448698044
• MDL: MFCD09744023
• CID: 246372
• PubChem ID: 23420463
• Update Time: 2025-10-16

Phosphine,dicyclohexyl[2'-(1-methylethyl)[1,1'-biphenyl]-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Phosphine,dicyclohexyl[2'-(1-methylethyl)[1,1'-biphenyl]-2-yl]-
• 2-(Dicyclohexylphosphino)-2 -isopropylbiphenyl
• 2-(Dicyclohexylphosphino)-2'-isopropylbiphenyl
• dicyclohexyl-[2-(2-propan-2-ylphenyl)phenyl]phosphane
• NULL
• 2-(Dicyclohexylphosphino)-2′-isopropylbiphenyl
• 2-dicyclohexylphosphino-2'-isopropyl-1,1'-biphenyl
• 2-PCy2-2'-isopropylbiphenyl
• BKA32085
• Dicyclohexyl[2'-(propan-2-yl)[1,1'-biphenyl]-2-yl]phosphane
• MFCD09744023
• SCHEMBL4000419
• 251320-85-1
• Dicyclohexyl(2'-isopropyl-[1,1'-biphenyl]-2-yl)phosphane
• DTXSID30633769
• 2-(Dicyclohexylphosphino)-2'-i-propylbiphenyl
• DB-239056

• MDL： MFCD09744023
• Inchi： 1S/C27H37P/c1-21(2)24-17-9-10-18-25(24)26-19-11-12-20-27(26)28(22-13-5-3-6-14-22)23-15-7-4-8-16-23/h9-12,17-23H,3-8,13-16H2,1-2H3
• InChI Key： PQWWLQRSCJJOIS-UHFFFAOYSA-N
• SMILES： P(C1=CC=CC=C1C1C=CC=CC=1C(C)C)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 392.26300
• Monoisotopic Mass: 392.263288178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 13.59000
• LogP: 8.24960